- Green preparation of 2-chloro-3-aminopyridine and its hydrochloride, China, , ,
Cas no 6298-19-7 (2-chloropyridin-3-amine)
2-Chloropyridin-3-amine is a versatile heterocyclic compound featuring both chloro and amino functional groups on a pyridine scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the preparation of active ingredients and fine chemicals. The presence of reactive sites allows for selective modifications, enabling the development of complex molecules through nucleophilic substitution or cross-coupling reactions. Its stability under standard conditions ensures ease of handling and storage. The compound is commonly utilized in medicinal chemistry for constructing biologically active pyridine derivatives, offering researchers a reliable building block for drug discovery and development. High purity grades are available to meet stringent research and industrial requirements.
2-chloropyridin-3-amine structure
Product Name:2-chloropyridin-3-amine
CAS No:6298-19-7
MF:C5H5ClN2
MW:128.559599637985
MDL:MFCD00006238
CID:46600
PubChem ID:80528
Update Time:2025-08-03
2-chloropyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloropyridin-3-amine
- 2-chloro-3-pyridylamine
- 3-Amino-2-Chlorpyridine
- 2-Chloro-3-pyridinamine
- 2-Chloro-3-aminopyridine
- 3-Amino-2-chloropyridine
- 2-AMINO-3-CHLOROPYRIDINE
- 2-Chloro-3-Amino Pyridine
- 3-Pyridinamine, 2-chloro-
- 2-Chloro-3-amino-pyridine
- 3-amino-2-chloro-pyridine
- 2-chloro-pyridin-3-ylamine
- Pyridine, 3-amino-2-chloro-
- 2-CHLORO-3-PYRIDINYLAMINE
- 2-chloropyridin-3-ylamine
- 2-Chloranylpyridin-3-Amine
- Pyridine, 2-chloro-3-amino-
- MEQBJJUWDCYIAB-UHFFFAOYSA-N
- A104
- NSC45407
- PS-5762
- CS-W019980
- 3-Amino-2-chloropyridine, 98%
- Z104475710
- FT-0614929
- DTXSID40212185
- NSC 45407
- AC-4662
- SY005474
- AC-907/25014052
- Q-101988
- P16534
- L97
- 2chloro-3-aminopyridine
- WFH374WQE6
- CHEMBL4639717
- EN300-19839
- EINECS 228-572-9
- SR-01000944743-1
- HY-Y0244
- AKOS000119691
- A8696
- PB23167
- F3284-8126
- NSC-45407
- SR-01000944743
- NS00035236
- MFCD00006238
- SCHEMBL160353
- A0836
- AM20061392
- 2-CHLORO-3-PYRIDINEAMINE
- 6298-19-7
- BCP26985
- BP-21331
- InChI=1/C5H5ClN2/c6-5-4(7)2-1-3-8-5/h1-3H,7H
- SB21670
- UNII-WFH374WQE6
- 3-Amino-2-chloropyridine,97%
- DB-239897
- STK506778
- DB-022191
- 2-chloropyridin-3-amine
-
- MDL： MFCD00006238
- Inchi： 1S/C5H5ClN2/c6-5-4(7)2-1-3-8-5/h1-3H,7H2
- InChI Key： MEQBJJUWDCYIAB-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)N
- BRN： 109814
Computed Properties
- Exact Mass: 128.01400
- Monoisotopic Mass: 128.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 38.9
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: With white crystalline powder
- Density: 130
- Melting Point: 76.0 to 81.0 deg-C
- Boiling Point: 135°C/15mmHg(lit.)
- Flash Point: 185 ºC
- Refractive Index: 1.5110 (estimate)
- PH: 7 (30g/l, H2O, 20℃)
- Solubility: 30g/l
- Water Partition Coefficient: Soluble in methanol and water. (30 g/L).
- PSA: 38.91000
- LogP: 1.89840
- Solubility: Not determined
2-chloropyridin-3-amine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H303-H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- Hazardous Material transportation number：UN 2811 6.1/PG 1
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：2-8°C
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
2-chloropyridin-3-amine Customs Data
- HS CODE：29333999
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloropyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 045182-25g |
3-Amino-2-chloropyridine |
6298-19-7 | 98% | 25g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 045182-50g |
3-Amino-2-chloropyridine |
6298-19-7 | 98% | 50g |
￡20.00 | 2022-03-01 | |
| Fluorochem | 045182-100g |
3-Amino-2-chloropyridine |
6298-19-7 | 98% | 100g |
￡31.00 | 2022-03-01 | |
| Fluorochem | 045182-250g |
3-Amino-2-chloropyridine |
6298-19-7 | 98% | 250g |
￡68.00 | 2022-03-01 | |
| Chemenu | CM108343-1000g |
2-chloropyridin-3-amine |
6298-19-7 | 95+% | 1000g |
$254 | 2021-08-06 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY005474-5g |
3-Amino-2-chloropyridine |
6298-19-7 | ≥98% | 5g |
￥30.0 | 2022-06-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY005474-10g |
3-Amino-2-chloropyridine |
6298-19-7 | ≥98% | 10g |
¥40.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY005474-25g |
3-Amino-2-chloropyridine |
6298-19-7 | ≥98% | 25g |
¥40.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY005474-100g |
3-Amino-2-chloropyridine |
6298-19-7 | ≥98% | 100g |
¥98.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY005474-500g |
3-Amino-2-chloropyridine |
6298-19-7 | ≥98% | 500g |
¥489.00 | 2025-04-13 |
2-chloropyridin-3-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid , Chlorine Solvents: Water ; 45 s, 30 °C
Reference
2-chloropyridin-3-amine Raw materials
2-chloropyridin-3-amine Preparation Products
2-chloropyridin-3-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6298-19-7)2-chloropyridin-3-amine
Order Number:A8696
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:18
Price ($):194.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:6298-19-7)3-Amino-2-chloropyridine
Order Number:1682737;sfd8289
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 18:21
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:6298-19-7)
Order Number:SFD1088
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:6298-19-7)2-Chloro-3-pyridinamine
Order Number:LE18580;LE1682737
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com
2-chloropyridin-3-amine Related Literature
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1. Reactions of N-heteroaromatic bases with nitrous acid. Part 7. Kinetics of the nitrosation of secondary and of the diazotisation of primary β-aminopyridinesEvangelos Kalatzis,Panayiotis Papadopoulos J. Chem. Soc. Perkin Trans. 2 1981 248
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J. W. Clark-Lewis,M. J. Thompson J. Chem. Soc. 1957 442
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Zhao Li,Carol Gelbaum,Zachary S. Campbell,Paul C. Gould,Jason S. Fisk,Bruce Holden,Arvind Jaganathan,Gregory T. Whiteker,Pamela Pollet,Charles L. Liotta New J. Chem. 2017 41 15420
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4. The electric dipole moments of chloro-anilines and of some chloro-, bromo-, and nitro-substituted amino-pyridines in benzene and 1,4-dioxan solutionsC. W. N. Cumper,A. Singleton J. Chem. Soc. B 1968 645
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Panayiotis A. Koutentis,Maria Koyioni,Sophia S. Michaelidou Org. Biomol. Chem. 2013 11 621
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